Cas no 378219-11-5 (4-benzoyl-5-(4-fluorophenyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-2,5-dihydro-1H-pyrrol-2-one)

4-Benzoyl-5-(4-fluorophenyl)-3-hydroxy-1-[2-(morpholin-4-yl)ethyl]-2,5-dihydro-1H-pyrrol-2-one is a structurally complex heterocyclic compound featuring a pyrrol-2-one core substituted with benzoyl, fluorophenyl, hydroxy, and morpholinoethyl functional groups. Its molecular architecture suggests potential utility in medicinal chemistry, particularly as an intermediate for bioactive molecules or as a scaffold for drug discovery. The presence of a morpholine moiety enhances solubility and pharmacokinetic properties, while the fluorophenyl group may contribute to binding affinity in target interactions. The compound's multifunctional design allows for further derivatization, making it a versatile building block for synthetic applications. Its purity and stability under standard conditions ensure reliable performance in research and development settings.
4-benzoyl-5-(4-fluorophenyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-2,5-dihydro-1H-pyrrol-2-one structure
378219-11-5 structure
Product Name:4-benzoyl-5-(4-fluorophenyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-2,5-dihydro-1H-pyrrol-2-one
CAS No:378219-11-5
MF:C23H23FN2O4
MW:410.438129663467
CID:3073514
PubChem ID:6156782
Update Time:2025-06-07

4-benzoyl-5-(4-fluorophenyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

    • <br>4-Benzoyl-5-(4-fluoro-phenyl)-3-hydroxy-1-(2-morpholin-4-yl-ethyl)-1,5-dihy dro-pyrrol-2-one
    • 4-benzoyl-5-(4-fluorophenyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-2,5-dihydro-1H-pyrrol-2-one
    • F1260-1300
    • 5-(4-fluorophenyl)-3-hydroxy-1-[2-(morpholin-4-yl)ethyl]-4-(phenylcarbonyl)-1,5-dihydro-2H-pyrrol-2-one
    • (4E)-5-(4-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(2-morpholin-4-ylethyl)pyrrolidine-2,3-dione
    • SR-01000486749-1
    • HMS656D04
    • SR-01000486749
    • 4-benzoyl-5-(4-fluorophenyl)-3-hydroxy-1-[2-(morpholin-4-yl)ethyl]-2,5-dihydro-1H-pyrrol-2-one
    • Z57216419
    • 378219-11-5
    • 4-benzoyl-5-(4-fluorophenyl)-3-hydroxy-1-(2-morpholinoethyl)-1H-pyrrol-2(5H)-one
    • STK983167
    • AKOS016291341
    • Inchi: 1S/C23H23FN2O4/c24-18-8-6-16(7-9-18)20-19(21(27)17-4-2-1-3-5-17)22(28)23(29)26(20)11-10-25-12-14-30-15-13-25/h1-9,20,27H,10-15H2/b21-19+
    • InChI Key: RVEVKOLYTIQQKW-XUTLUUPISA-N
    • SMILES: FC1C=CC(=CC=1)C1/C(=C(/C2C=CC=CC=2)\O)/C(C(N1CCN1CCOCC1)=O)=O

Computed Properties

  • Exact Mass: 410.16418538Da
  • Monoisotopic Mass: 410.16418538Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 70.1Ų

4-benzoyl-5-(4-fluorophenyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-2,5-dihydro-1H-pyrrol-2-one Pricemore >>

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